N-(2-hydroxycyclopentyl)-N-methylacetamide
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Description
N-(2-hydroxycyclopentyl)-N-methylacetamide is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.213. The purity is usually 95%.
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Scientific Research Applications
Density Functional Theory (DFT) Studies
A study by Ji et al. (2020) focuses on the Density Functional Theory (DFT) calculations to investigate the infrared spectrum (IR) characteristics of amide I, II, and III bands in N-methylacetamide. This research highlights the quantum chemistry method's role in explaining the formation of the amide infrared spectrum, providing valuable insights into organic chemistry, analytical chemistry, and chemical biology (Yan Ji et al., 2020).
Hydrolysis Kinetics in High-Temperature Water
Duan et al. (2010) explored the hydrolysis kinetics and mechanism of N-substituted amides in high-temperature water using N-methylacetamide as a model. This study provided significant insights into the behavior of N-substituted amides under varying temperature conditions, contributing to the understanding of chemical reactions in high-temperature environments (P. Duan et al., 2010).
Synthesis of New Heterocyclic Compounds
Research by Darwish et al. (2014) aimed at the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety as antimicrobial agents. This study not only expanded the chemical library of sulfamoyl-containing compounds but also contributed to the development of potential antimicrobial agents (E. Darwish et al., 2014).
Chemoselective Acetylation of 2-Aminophenol
Magadum and Yadav (2018) conducted a study on the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using Novozym 435 as a catalyst. This research is crucial for the synthesis of intermediates in the production of antimalarial drugs, demonstrating the applicability of biocatalysis in producing pharmaceutical intermediates (Deepali B Magadum & G. Yadav, 2018).
Properties
IUPAC Name |
N-(2-hydroxycyclopentyl)-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-6(10)9(2)7-4-3-5-8(7)11/h7-8,11H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTGHUHKPKQHNPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C1CCCC1O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.